Cas no 21577-26-4 (1H-Benzimidazol-7-amine,1,2-dimethyl-)

• Product Name: 1H-Benzimidazol-7-amine,1,2-dimethyl-
• CAS No: 21577-26-4
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 249901
• Update Time: 2024-01-26

1H-Benzimidazol-7-amine,1,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-7-amine,1,2-dimethyl-
• Benzimidazole,7-amino-1,2-dimethyl- (6CI,8CI)
• Benzimidazole,7-amino-1,2-dimethyl-(6CI,8CI)
• 1H-Benzimidazol-7-amine, 1,2-dimethyl-

• Inchi： 1S/C9H11N3/c1-6-11-8-5-3-4-7(10)9(8)12(6)2/h3-5H,10H2,1-2H3
• InChI Key： MDOKBVXKWWFHKS-UHFFFAOYSA-N
• SMILES： C1(C)N(C)C2=C(N)C=CC=C2N=1

Computed Properties

• Exact Mass: 161.09543
• Monoisotopic Mass: 161.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 150-151 °C
• Boiling Point: 377.3±15.0 °C(Predicted)
• PSA: 43.84
• pka: 6.49±0.10(Predicted)